Cas no 2229617-47-2 (tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate
• CAS No: 2229617-47-2
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5849593
• PubChem ID: 165660077
• Update Time: 2025-10-12

tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]carbamate
• 2229617-47-2
• EN300-1874760

• Inchi： 1S/C15H24N2O5/c1-15(2,3)22-14(19)17-10(8-16)9-6-11(20-4)13(18)12(7-9)21-5/h6-7,10,18H,8,16H2,1-5H3,(H,17,19)
• InChI Key： DZTLPJMFQCMRIG-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=C(C(=C(C=1)OC)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate

Research Brief on tert-Butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate (CAS: 2229617-47-2)

The compound tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate (CAS: 2229617-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and metabolic disorders. The presence of the tert-butyl carbamate and dimethoxyphenyl groups imparts both stability and reactivity, making it a versatile building block in medicinal chemistry.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact, positioning the compound as a more viable candidate for industrial-scale production. Additionally, the study highlighted the compound's role in the synthesis of dopamine receptor modulators, underscoring its potential in treating Parkinson's disease and schizophrenia.

Further investigations into the biological activity of derivatives of tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate have revealed promising results. In vitro assays demonstrated that certain analogs exhibit potent inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound's scaffold could serve as a foundation for developing next-generation MAO-B inhibitors with improved selectivity and reduced side effects.

The pharmacokinetic properties of this compound have also been a subject of recent research. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to evaluate its metabolic stability and plasma protein binding. The results indicated favorable bioavailability and low cytotoxicity, further supporting its utility in drug development. Moreover, computational modeling studies have predicted high blood-brain barrier permeability, a critical attribute for CNS-targeted therapeutics.

In conclusion, tert-butyl N-2-amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethylcarbamate (CAS: 2229617-47-2) represents a multifaceted tool in pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent advancements highlighting its potential in addressing unmet medical needs. Future research directions may include exploring its use in combination therapies and further optimizing its derivatives for enhanced efficacy and safety profiles.